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Compound of Interest

Compound Name: Ethyl 2-cyanopropanoate

Cat. No.: B031390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-cyanopropanoate, a key

building block in organic synthesis. This document details its chemical and physical properties,

safety and handling protocols, and a representative experimental procedure for its synthesis.

Core Properties and Identification
Ethyl 2-cyanopropanoate, also known as ethyl α-cyanopropionate, is a versatile reagent in

the synthesis of a variety of organic compounds.[1] Its chemical identity and core physical

properties are summarized below.

Table 1: Chemical Identification of Ethyl 2-cyanopropanoate
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Identifier Value

CAS Number 1572-99-2[1][2][3][4]

Molecular Formula C₆H₉NO₂[2][4]

Molecular Weight 127.14 g/mol [2][4]

IUPAC Name Ethyl 2-cyanopropanoate[2]

Synonyms
Ethyl 2-cyanopropionate, 2-Cyanopropionic acid

ethyl ester[1]

InChI Key MIHRVXYXORIINI-UHFFFAOYSA-N[2]

Table 2: Physicochemical Properties of Ethyl 2-cyanopropanoate

Property Value

Appearance Colorless to light yellow liquid[3]

Boiling Point 193 °C[5]

Density 1.01 g/cm³[5]

Melting Point Not available

Solubility

Less soluble in water; soluble in organic

solvents such as acetone, methyl ethyl ketone,

nitromethane, and methylene chloride.[6]

Refractive Index 1.41[5]

Safety and Handling
Ethyl 2-cyanopropanoate is classified as a hazardous substance and requires careful

handling in a laboratory setting.[2][5] Adherence to appropriate safety protocols is essential to

minimize risk.

Table 3: GHS Hazard Information for Ethyl 2-cyanopropanoate
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Signal Word Danger[2][5]

Pictograms

Hazard Statements

H301: Toxic if swallowed[2][5] H315: Causes

skin irritation[2][5] H319: Causes serious eye

irritation[2][5]

Precautionary Statements

P264, P270, P280, P301+P310, P302+P352,

P305+P351+P338, P332+P313, P337+P313,

P362, P405, P501

Experimental Protocol: Synthesis of Ethyl 2-
cyanopropanoate
The following is a representative experimental protocol for the synthesis of Ethyl 2-
cyanopropanoate from ethyl cyanoacetate and iodomethane.

Materials:

Ethyl cyanoacetate

Iodomethane

Sodium hydride (60% dispersion in mineral oil)

Anhydrous Tetrahydrofuran (THF)

Diethyl ether

Water

Brine

Sodium sulfate

Silica gel
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Ethyl acetate

Hexane

Procedure:

Suspend sodium hydride (0.33 equivalents) in anhydrous THF in a round-bottom flask under

a nitrogen atmosphere and cool to 0 °C.

Slowly add a solution of ethyl cyanoacetate (1.0 equivalent) in anhydrous THF to the stirred

suspension.

Stir the mixture at 0 °C for 15 minutes.

Add iodomethane (0.33 equivalents) to the reaction mixture and allow it to stir for 3 hours.

Quench the reaction by adding water.

Extract the aqueous layer with diethyl ether.

Wash the combined organic layers with brine.

Dry the organic layer over sodium sulfate and filter.

Remove the solvent under reduced pressure.

Purify the crude product by silica gel column chromatography using a mixture of ethyl

acetate and hexane as the eluent to yield pure Ethyl 2-cyanopropanoate as a colorless

liquid.

Visualizations
The following diagrams illustrate key aspects of Ethyl 2-cyanopropanoate.
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Caption: Synthesis workflow for Ethyl 2-cyanopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031390#ethyl-2-cyanopropanoate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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